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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-diiodobenzene

Cat. No.: B1312432 Get Quote

A Technical Guide to the Physical Properties of
1,4-Dibromo-2,5-diiodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,4-
Dibromo-2,5-diiodobenzene, a halogenated benzene derivative with significant applications in

organic synthesis. This document outlines its melting point and solubility characteristics,

offering detailed experimental protocols for their determination, which are crucial for its

application in the synthesis of pharmaceuticals, dyes, plastics, and functional polymers.[1]

Core Physical Properties
1,4-Dibromo-2,5-diiodobenzene is a white to almost white crystalline powder at room

temperature.[2][3] Its physical characteristics are pivotal for its handling, purification, and

reaction setup in various synthetic applications.

Melting Point
The melting point of a compound is a critical indicator of its purity. For 1,4-Dibromo-2,5-
diiodobenzene, the melting point is consistently reported within a narrow range, suggesting a

stable crystalline structure.
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Property Value (°C)

Melting Point 163 - 169

Data sourced from multiple chemical suppliers

and databases.[2][3]

Solubility
The solubility profile of 1,4-Dibromo-2,5-diiodobenzene is characteristic of a non-polar

organic compound. It is generally soluble in non-polar organic solvents and insoluble in polar

solvents like water. While precise quantitative solubility data is not readily available in the

literature, its qualitative solubility has been established in several common solvents.

Soluble in: Toluene, Chloroform.[2]

Expected to be soluble in: Other non-polar organic solvents such as benzene, diethyl ether,

and dichloromethane, following the "like dissolves like" principle.

Insoluble in: Water.

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of 1,4-Dibromo-2,5-diiodobenzene. These protocols are designed to be

adaptable for a standard organic chemistry laboratory setting.

Determination of Melting Point
This protocol is based on the capillary method, a widely used and reliable technique for

determining the melting point of a solid organic compound.

Materials:

1,4-Dibromo-2,5-diiodobenzene sample

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the 1,4-Dibromo-2,5-diiodobenzene sample is

finely ground into a powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

A sample height of 2-3 mm is ideal.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Rapid Determination (Optional): A preliminary rapid heating is performed to get an

approximate melting range. The temperature is increased at a rate of 10-20°C per minute.

Accurate Determination: A fresh sample is prepared. The apparatus is heated to a

temperature approximately 20°C below the estimated melting point. The heating rate is then

reduced to 1-2°C per minute.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

particle melts is recorded as the end of the melting range.

Determination of Qualitative Solubility
This protocol outlines a systematic approach to determine the solubility of 1,4-Dibromo-2,5-
diiodobenzene in various solvents.

Materials:

1,4-Dibromo-2,5-diiodobenzene sample
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A selection of solvents (e.g., water, ethanol, toluene, chloroform, acetone)

Test tubes and rack

Spatula

Vortex mixer (optional)

Procedure:

Sample Preparation: Approximately 20-30 mg of 1,4-Dibromo-2,5-diiodobenzene is placed

into a clean, dry test tube.

Solvent Addition: 1 mL of the first test solvent is added to the test tube.

Mixing: The test tube is agitated (e.g., by flicking or using a vortex mixer) for 1-2 minutes at

room temperature.

Observation: The mixture is visually inspected to determine if the solid has dissolved

completely.

Soluble: The solid completely disappears, and the solution is clear.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.

Insoluble: The solid does not appear to dissolve at all.

Repeat for Other Solvents: Steps 1-4 are repeated for each of the selected solvents.

Heating (Optional): For solvents in which the compound is sparingly soluble or insoluble at

room temperature, the test tube can be gently warmed in a water bath to observe if solubility

increases with temperature.

Synthesis Workflow
The synthesis of 1,4-Dibromo-2,5-diiodobenzene typically proceeds from 1,4-

dibromobenzene through a multi-step process. The following diagram illustrates a common

synthetic route.[1]
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Starting Material Intermediates Final Product

1,4-Dibromobenzene 2,5-DibromonitrobenzeneNitration 2,5-Dibromoaniline
Reduction

2,5-Dibromo-4-iodoaniline
Iodination

1,4-Dibromo-2,5-diiodobenzeneDiazotization-Iodination

Click to download full resolution via product page

Caption: Synthetic pathway for 1,4-Dibromo-2,5-diiodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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